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6-Fluoro-2-methylquinoline-3-
Compound Name:
carboxylic acid

Cat. No.: B188184

For Researchers, Scientists, and Drug Development Professionals

Introduction

6-Fluoro-2-methylquinoline-3-carboxylic acid is a heterocyclic organic compound belonging
to the quinoline class of molecules.[1][2] Its structure, featuring a fluorine atom at the 6-
position, a methyl group at the 2-position, and a carboxylic acid at the 3-position, places it
within the broader family of fluoroquinolones, a well-established class of antibacterial agents.
This document provides a technical guide summarizing the available information on its
chemical properties, potential synthesis, and expected biological activity, based on the current
scientific literature.

Chemical and Physical Properties

While specific experimental data for 6-Fluoro-2-methylquinoline-3-carboxylic acid is limited,
its fundamental properties can be derived from its chemical structure and information available
for closely related compounds.
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Property Value Source
CAS Number 461026-47-1 [1]12]
Molecular Formula C11HsFNO:2 [2]
Molecular Weight 205.19 g/mol [2]
) ) Inferred from related
Appearance Solid (predicted)
compounds
Sparingly soluble in water;
N ) ) ) Inferred from related
Solubility soluble in organic solvents like
) compounds
DMSO and DMF (predicted)
Synthesis

A definitive, step-by-step synthesis protocol for 6-Fluoro-2-methylquinoline-3-carboxylic

acid is not readily available in the public domain. However, based on established methods for

quinoline synthesis, the Pfitzinger reaction is a highly plausible route.[3] This reaction involves

the condensation of an isatin derivative with a carbonyl compound containing an a-methylene

group in the presence of a strong base.[3]

For the synthesis of 6-Fluoro-2-methylquinoline-3-carboxylic acid, the likely precursors

would be 5-fluoroisatin and methyl ethyl ketone.

Hypothetical Pfitzinger Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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